![molecular formula C30H29N7O3 B607486 FMF-03-145-1 CAS No. 2133001-88-2](/img/no-structure.png)
FMF-03-145-1
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Overview
Description
FMF-03-145-1 shows doese dependent inhibition of pAurora A (Aurora A substrate) and pH3 S10 (Aurora B substrate) in HCT116 cells. This compound effects on the cell cycle are consistent with selective on-target inhibition.
Scientific Research Applications
Flow Microfluorometry (FMF) in Cell and Molecular Biology
Flow microfluorometry (FMF) has been a vital tool in cell and molecular biology. For instance, it has facilitated the analysis of DNA content in cells at high rates, allowing for a greater statistical precision and sensitivity in cell characterization and life cycle analysis. This technology has been applied in various research areas, including chromosome analysis and the study of cells isolated from solid tissue (Mackenzie, Dresser, & Pinder, 1985); (Dean & Jett, 1974).
FMF in Environmental and Marine Biology
In environmental and marine biology, FMF has been applied in the study of chlorophyll-containing cells, such as algae. By using FMF, researchers have been able to investigate chlorophyll fluorescence in different algal species and isolated chloroplasts, thus advancing our understanding of photosynthesis and algal biology (Paau, Oro, & Cowles, 1978).
FMF in Pharmaceutical Testing
FMF techniques have also been crucial in pharmaceutical testing. It has offered more precise endpoints for cell viability in cytotoxicity screening assays and provided rapid methods for determining cellular characteristics such as protein content and cell size, which are essential in drug development and toxicity testing (Siegel, 1984).
FMF in Genetic Research and Disease Analysis
A significant application of FMF has been in the field of genetic research, particularly in studying familial Mediterranean fever (FMF), a genetic disorder characterized by recurrent episodes of fever and inflammation. FMF research has led to the identification of mutations in the MEFV gene and provided insights into the molecular pathogenesis of the disease (Aksentijevich et al., 1997); (Chae, Aksentijevich, & Kastner, 2009).
FMF in Neuroimaging and Brain Research
Furthermore, FMF methodologies have been influential in neuroimaging and brain research. They have enabled advanced analysis of functional and structural magnetic resonance imaging data, contributing significantly to our understanding of brain function and organization (Smith et al., 2004); (Wandell & Winawer, 2015).
Properties
2133001-88-2 | |
Molecular Formula |
C30H29N7O3 |
Molecular Weight |
535.61 |
IUPAC Name |
4-propionamido-N-(4-((5,8,11-trimethyl-6-oxo-6,11-dihydro5H-benzo[e]pyrimido[5,4-b][1,4]diazepin-2- yl)amino)phenyl)benzamide |
InChI |
InChI=1S/C30H29N7O3/c1-5-26(38)32-20-9-7-19(8-10-20)28(39)33-21-11-13-22(14-12-21)34-30-31-17-25-27(35-30)36(3)24-15-6-18(2)16-23(24)29(40)37(25)4/h6-17H,5H2,1-4H3,(H,32,38)(H,33,39)(H,31,34,35) |
InChI Key |
KGXBCWANASZZQG-UHFFFAOYSA-N |
SMILES |
O=C(NC1=CC=C(NC2=NC=C(C(N(C)C3=CC=C(C)C=C34)=N2)N(C)C4=O)C=C1)C5=CC=C(NC(CC)=O)C=C5 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
FMF-03-145-1; FMF03145-1; FMF 03 145 1; |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.